Cas no 89881-30-1 (Benzene, 1,1'-ethylidenebis[3-methyl-)

Benzene, 1,1'-ethylidenebis[3-methyl- structure
89881-30-1 structure
Product Name:Benzene, 1,1'-ethylidenebis[3-methyl-
CAS No:89881-30-1
MF:C16H18
MW:210.314124584198
CID:585933
PubChem ID:20432111
Update Time:2025-04-19

Benzene, 1,1'-ethylidenebis[3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Ethylidenebis[3-methylbenzene]
    • 1-methyl-3-[1-(3-methylphenyl)ethyl]benzene
    • DTXSID60607019
    • 1,1'-(Ethane-1,1-diyl)bis(3-methylbenzene)
    • 1,1-Di-m-tolylethane
    • 1,1-bis(3-methylphenyl)ethane
    • 89881-30-1
    • 1,1-di-m-tolyl ethane
    • Benzene, 1,1'-ethylidenebis[3-methyl-
    • Inchi: 1S/C16H18/c1-12-6-4-8-15(10-12)14(3)16-9-5-7-13(2)11-16/h4-11,14H,1-3H3
    • InChI Key: LUYIOEXWLJVYBF-UHFFFAOYSA-N
    • SMILES: C(C)(C1C=CC=C(C)C=1)C1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 210.140850574g/mol
  • Monoisotopic Mass: 210.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 0Ų
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